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Compound of Interest

Compound Name: 3-Bromo-5-chlorobenzaldehyde

Cat. No.: B066651

An In-depth Technical Guide on the Physical Characteristics of 3-Bromo-5-
chlorobenzaldehyde

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 3-Bromo-5-chlorobenzaldehyde, tailored for researchers, scientists, and
professionals in drug development. The information is presented to facilitate easy access and
comparison, with a focus on quantitative data, experimental methodologies, and logical
workflows.

General and Chemical Information

3-Bromo-5-chlorobenzaldehyde is a disubstituted benzaldehyde derivative with the chemical
formula C7H4BrCIO.[1][2] It serves as a key intermediate in organic synthesis, particularly in the
creation of more complex molecules for pharmaceuticals and agrochemicals.[3] The presence
of bromine and chlorine atoms, along with the reactive aldehyde group, makes it a versatile
building block in medicinal chemistry.

Table 1: General and Chemical Identifiers
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Identifier Value
IUPAC Name 3-bromo-5-chlorobenzaldehyde[4]
CAS Number 188813-05-0[1][4]

Molecular Formula

C7H4BrCIO[1][2]

Molecular Weight

219.46 g/mol [1][4]

Canonical SMILES

C1=C(C=C(C=C1Cl)Br)C=0[4]

InChlKey

JGMGDYUVFBBCEQ-UHFFFAOYSA-N[1][4]

Physical and Spectroscopic Properties

The physical state of 3-Bromo-5-chlorobenzaldehyde under standard conditions is a solid,

typically appearing as a white to light yellow crystalline powder.[2][3][5] Its properties are

summarized in the tables below.

Table 2: Physical Properties

Property Value

Melting Point 68-73 °C[1][6]

Boiling Point 264.0 £ 20.0 °C (Predicted)[1]
Density 1.698 + 0.06 g/cm3 (Predicted)[1]
Flash Point 113.5 +21.8 °C[1]

Refractive Index

1.623 (Predicted)[1][6]

Solubility Soluble in Methanol[5]
XLogP3 2.7[1][4]
Table 3: Product Specifications
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Specification Value
Appearance White to light yellow powder/crystal[2][5]
Purity >98.0% (by GC)[2][5]

Safety and Handling

Appropriate safety precautions should be observed when handling 3-Bromo-5-
chlorobenzaldehyde. It is harmful if swallowed and causes skin and serious eye irritation.[1][5]

Table 4. Safety and Storage Information

Category Information

GHS Pictogram Warning[1][5]

H302: Harmful if swallowed[1]H315: Causes
Hazard Statements skin irritation[5]H319: Causes serious eye

irritation[5]

P264: Wash skin thoroughly after handling[1]
[5]P270: Do not eat, drink or smoke when using
this product[1]P280: Wear protective gloves/eye
protection/face protection[5]P301+P317: IF
SWALLOWED: Get medical help[1]P302+P352:
IF ON SKIN: Wash with plenty of water[5]

Precautionary Statements

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1] Recommended

Storage )
storage at <15°C in a cool, dark place under an
inert gas.[5]

Conditions to Avoid Air Sensitive[5]

Experimental Protocols
Synthesis of 3-Bromo-5-chlorobenzaldehyde
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A representative synthesis protocol involves the lithiation of 3,5-dibromochlorobenzene
followed by formylation.[7]

Materials:

» 3,5-dibromochlorobenzene

e Anhydrous isopropyl ether

e n-butyllithium (2.6 M in hexane)
e N,N-dimethylformamide (DMF)
e Ammonium chloride solution

e Anhydrous sodium sulfate
 Silica gel

Procedure:

» Under a nitrogen atmosphere, dissolve 3,5-dibromochlorobenzene (27 g, 100 mmol) in
anhydrous isopropyl ether (300 mL) in a dry flask.[7]

e Cool the reaction mixture to -78 °C with continuous stirring.[7]

e Slowly add a 2.6 M hexane solution of n-butyllithium (40 mL, 100 mmol) dropwise to the
solution, maintaining the temperature at -78 °C.[7]

 After the addition is complete, continue stirring the mixture at -78 °C for 30 minutes.[7]

e Add N,N-dimethylformamide (DMF, 7.5 g, 100 mmol) dropwise while ensuring the
temperature remains below -78 °C.[7]

e Once the reaction is complete, add 80 mL of ammonium chloride solution to the mixture and
stir for an additional 15 minutes.[7]

o Separate the ether layer and wash it sequentially with water (2 x 250 mL).[7]
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» Dry the ether layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.[7]

» Purify the crude product by silica gel flash column chromatography to obtain the target
compound, 3-bromo-5-chlorobenzaldehyde.[7]

Determination of Physical Characteristics

Melting Point Determination: The melting point is determined using a standard melting point
apparatus. A small, powdered sample of the crystalline solid is packed into a capillary tube and
placed in the apparatus. The temperature is gradually increased, and the range from which the
substance begins to melt until it becomes completely liquid is recorded. The reported melting
point for 3-Bromo-5-chlorobenzaldehyde is in the range of 69.0 to 73.0 °C.[5]

Purity Analysis by Gas Chromatography (GC): The purity of the compound is typically assessed
using gas chromatography. A solution of the sample is prepared in a suitable volatile solvent
and injected into the GC instrument. The compound travels through a capillary column at a rate
dependent on its boiling point and interaction with the stationary phase. A detector measures
the amount of substance eluting from the column over time. The purity is calculated by
comparing the area of the main product peak to the total area of all peaks in the
chromatogram. For 3-Bromo-5-chlorobenzaldehyde, a purity of greater than 98.0% is
specified.[2][5]

Visualization of Characterization Workflow

The following diagram illustrates a logical workflow for the synthesis and characterization of a
chemical compound such as 3-Bromo-5-chlorobenzaldehyde.
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Caption: Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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